6-(3-Phenylureido)nicotinic Acid

• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 6-(phenylcarbamoylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11N3O3/c17-12(18)9-6-7-11(14-8-9)16-13(19)15-10-4-2-1-3-5-10/h1-8H,(H,17,18)(H2,14,15,16,19)
• InChI Key: CKQNJHIVDOJMMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=NC=C(C=C2)C(=O)O

Description

6-(3-Phenylureido)nicotinic Acid is a useful research compound. Its molecular formula is C13H11N3O3 and its molecular weight is 257.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 6-(3-phenylureido)nicotinate (200 mg, 0.43 mmol) was dissolved in methanol (2 mL) at room temperature. Lithium hydroxide (100 mg, 4.17 mmol) was added, followed by water (10.5 mL). The mixture was heated to 50° C. and stirred overnight. The mixture was brought to pH 4-5 by addition of concentrated hydrochloric acid. The solid that had formed was then filtered and dried under vacuum to give the title compound (69 mg). MS (ESI) m/z 258.1[M+H]+